Cas no 1803818-31-6 (1,3-Dimethyl-4-fluoro-2-(trifluoromethylthio)benzene)

• Product Name: 1,3-Dimethyl-4-fluoro-2-(trifluoromethylthio)benzene
• CAS No: 1803818-31-6
• MF: C₉H₈F₄S
• MW: 224.218435287476
• CID: 4789465
• Update Time: 2025-08-05

1,3-Dimethyl-4-fluoro-2-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-4-fluoro-2-(trifluoromethylthio)benzene

• Inchi： 1S/C9H8F4S/c1-5-3-4-7(10)6(2)8(5)14-9(11,12)13/h3-4H,1-2H3
• InChI Key： RWCREIXVXUXGGX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C)=CC=C(C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3